Cas no 2228600-22-2 (3-amino-2-(2-methyl-6-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-methyl-6-nitrophenyl)propanoic acid
• CAS No: 2228600-22-2
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6423268
• PubChem ID: 165628780
• Update Time: 2025-05-19

3-amino-2-(2-methyl-6-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-methyl-6-nitrophenyl)propanoic acid
• 2228600-22-2
• EN300-1797957

• Inchi： 1S/C10H12N2O4/c1-6-3-2-4-8(12(15)16)9(6)7(5-11)10(13)14/h2-4,7H,5,11H2,1H3,(H,13,14)
• InChI Key： AZHLPENJSSJYQP-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-2-(2-methyl-6-nitrophenyl)propanoic acid

3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid, also known by its CAS number 2228600-22-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoic acid backbone with an amino group at the third position and a substituted phenyl group at the second position. The phenyl group is further substituted with a methyl group at the 2-position and a nitro group at the 6-position, which contributes to its distinctive chemical profile.

The synthesis of 3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research purposes. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved yields and reduced reaction times.

The structural features of 3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid make it a valuable molecule for studying biological interactions. The amino group and the nitrophenyl substituent are key functional groups that contribute to its pharmacological activity. Recent studies have demonstrated that this compound exhibits potential as a lead molecule in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. Its ability to modulate specific cellular pathways has been extensively investigated, with promising results reported in preclinical models.

In terms of applications, 3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid has shown potential as a precursor for more complex molecules with enhanced bioactivity. Researchers have employed this compound as a building block in the construction of larger molecular frameworks, leveraging its structural versatility. Additionally, its role as an intermediate in drug discovery processes has been highlighted in several recent publications, underscoring its importance in contemporary medicinal chemistry.

The latest research on 3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid has focused on understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate its binding interactions with target proteins. These studies have provided valuable insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

In conclusion, 3-Amino-2-(2-Methyl-6-Nitrophenyl)Propanoic Acid, CAS No. 2228600-22-2, is a compound with significant potential in various scientific domains. Its unique structure, efficient synthesis methods, and promising biological activity make it a subject of ongoing research interest. As advancements in chemical synthesis and biological screening continue to evolve, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.